Cas no 1444182-07-3 (N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}butanamide)

• Product Name: N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}butanamide
• CAS No: 1444182-07-3
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 6120366
• PubChem ID: 75369020
• Update Time: 2025-10-29

N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}butanamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}butanamide
• AKOS034762231
• EN300-26688146
• 1444182-07-3
• N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide
• N-(cyanomethyl)-4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)-4-oxobutanamide
• Z981012000

• Inchi： 1S/C13H15N3O2S/c14-5-6-15-12(17)1-2-13(18)16-7-3-11-10(9-16)4-8-19-11/h4,8H,1-3,6-7,9H2,(H,15,17)
• InChI Key： DTXXHJMVPZFXFX-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C(CCC(NCC#N)=O)=O)C2

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno3,2-cpyridin-5-yl}butanamide

N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide (CAS No. 1444182-07-3): A Comprehensive Overview

N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide (CAS No. 1444182-07-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thienopyridine core and a cyano-substituted amide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The thienopyridine scaffold is well-known for its ability to modulate various biological processes, particularly in the context of cardiovascular diseases and cancer. The presence of the cyano group in the structure of N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide further enhances its pharmacological profile by influencing its solubility, metabolic stability, and binding affinity to target proteins.

Recent studies have explored the potential of N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide as a potent inhibitor of specific enzymes involved in cancer progression. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of phosphodiesterase 5 (PDE5), an enzyme implicated in various physiological processes including smooth muscle relaxation and blood flow regulation. The selective inhibition of PDE5 by N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide suggests its potential use in the treatment of erectile dysfunction and pulmonary hypertension.

In addition to its enzymatic inhibition properties, N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide has been investigated for its anti-inflammatory effects. Research conducted at the University of California demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings highlight the potential of N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These characteristics are crucial for ensuring sustained therapeutic effects and reducing the frequency of dosing in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide in various disease models. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal adverse effects. Further clinical studies are planned to explore its therapeutic potential in larger patient populations.

In conclusion, N-(cyanomethyl)-4-oxo-4-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}butanamide (CAS No. 1444182-07-3) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its full potential, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.